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4-Bromoaniline-2,3,5,6-D4 is the deuterated analogue of 4-bromoaniline, an essential
intermediate in the synthesis of a wide array of organic compounds, including pharmaceuticals
and dyes.[1][2] The strategic replacement of hydrogen atoms on the aromatic ring with
deuterium (an isotope of hydrogen with an additional neutron) imparts a greater molecular
weight without significantly altering the compound's chemical reactivity. This isotopic labeling is
invaluable for several applications:

 Internal Standards: In quantitative analysis using mass spectrometry, deuterated compounds
like 4-Bromoaniline-D4 serve as ideal internal standards. Their co-elution with the non-
labeled analyte and distinct mass-to-charge ratio allow for precise and accurate
guantification.

o Mechanistic Studies: Isotopic labeling is a powerful tool for elucidating reaction mechanisms
and understanding metabolic pathways in drug discovery.

o Pharmacokinetic Modulation: Deuteration can sometimes alter the metabolic profile of a
drug, a concept known as the "deuterium kinetic isotope effect,” potentially improving its
pharmacokinetic properties.[3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b046614#bc-rfq
https://www.benchchem.com/product/b046614/docs?utm_src=pdf-body#introduction-the-role-of-deuteration-in-advanced-synthesis
https://www.chemicalbook.com/article/properties-of-4-bromoaniline_applications-of-4-bromoaniline_safety-of-4-bromoaniline.htm
https://www.ketonepharma.com/4-bromoaniline/
https://www.lookchem.com/casno61357-76-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

This guide provides the foundational knowledge required to effectively and safely utilize 4-

Bromoaniline-2,3,5,6-D4 in a research and development setting.

Core Physicochemical Properties

The physical properties of 4-Bromoaniline-2,3,5,6-D4 are largely governed by the foundational

structure of 4-bromoaniline. The primary difference lies in the increased molecular mass due to

the four deuterium atoms. Data for the deuterated compound is consolidated below, with

properties such as melting and boiling points referenced from its non-deuterated counterpart

due to their expected similarity.

Property Value Source(s)
CAS Number 61357-76-4 [4][5][6]
Molecular Formula CeH2D4BrN [51[6]
Molecular Weight 176.05 g/mol [4115][6]
Appearance Grey or off-white crystalline 78]

solid

Isotopic Enrichment

=98 atom % D

[4119]

Melting Point

60 - 64 °C / 140 - 147.2 °F (for

non-deuterated)

[8]

Boiling Point

230 - 250 °C / 446 - 482 °F (for

non-deuterated)

[8]

Vapor Pressure

0.23 mbar @ 25 °C (for non-

deuterated)

[8]

Solubility Profile

The solubility of 4-Bromoaniline-2,3,5,6-D4 is a critical parameter for its application in solution-

phase reactions and analytical preparations.

e Aqueous Solubility: The compound is slightly soluble to insoluble in water (< 1 g/L).[7][8][10]

The presence of the polar amino (-NHz) group allows for some interaction with water via
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hydrogen bonding, but the largely non-polar brominated aromatic ring dominates its
character.[11]

Organic Solvent Solubility: It is soluble in common organic solvents such as ethanol, ether,
chloroform, and acetone.[1][7][10] This makes it highly versatile for use in organic synthesis.

pH-Dependent Solubility: The basicity of the amino group (pKa of conjugate acid = 3.86)
means that 4-bromoaniline will become significantly more water-soluble in acidic agueous
solutions (e.g., ag. HCI).[12][13] This is due to the formation of the corresponding anilinium
salt, which is ionic. It is not expected to be soluble in basic solutions like aq. NaOH or aq.
NaHCOs.[13]

Stability, Storage, and Degradation Pathways

Proper storage and handling are paramount to maintaining the chemical integrity of 4-

Bromoaniline-2,3,5,6-D4. The compound is generally stable if stored correctly, but it is

susceptible to degradation from several environmental factors.[4][9]

Key Sensitivities

Light: The compound is light-sensitive.[8][14] Prolonged exposure to light, particularly UV
radiation, can induce photodegradation, leading to discoloration and the formation of
impurities.[15]

Air/Oxidation: 4-Bromoaniline-2,3,5,6-D4 is also air-sensitive.[8][14] Aromatic amines are
prone to oxidation, which often results in the formation of colored polymeric byproducts.

Temperature: While stable at room temperature, it will decompose at elevated temperatures
(decomposition begins to accelerate significantly above 200°C).[15]

pH: The compound is unstable in strongly acidic or strongly alkaline solutions, where it can
undergo hydrolysis or other reactions.[15] It exhibits relative stability in neutral or mildly
acidic/alkaline conditions.[15]

Recommended Storage Protocol

To mitigate these degradation pathways and ensure long-term purity, the following storage

protocol is mandatory:
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» Container: Store in a tightly sealed, amber glass vial or a container that blocks light.[7]

e Atmosphere: For long-term storage, the container should be flushed with an inert gas (e.g.,
argon or nitrogen) before sealing to displace oxygen.[14]

e Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[7]
A locked cabinet or a secure, designated area for toxic chemicals is recommended.[8]

o Temperature: Standard room temperature is acceptable for storage.[4][9]

» Purity Verification: It is best practice to re-analyze the compound for chemical purity after
three years of storage or before use in a critical application.[4][9]

Logical Flow for Compound Integrity

Storage Conditions Environmental Sensitivities

Store in Cool, Dry, Dark Place Light Exposure
(Tightly Sealed Container) g P

for long-term storag
Flush with Inert Gas
(e.g., Argon, Nitrogen)

Click to download full resolution via product page

Caption: Relationship between storage conditions and compound stability.

Experimental Protocols and Safe Handling

4-Bromoaniline and its deuterated analogue are classified as hazardous substances. They are
harmful if swallowed, toxic in contact with skin, and may cause damage to organs through
prolonged exposure.[1][8] Strict adherence to safety protocols is essential.
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Mandatory Personal Protective Equipment (PPE)

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Body Protection: A lab coat is required. For larger quantities, consider additional protective
clothing.

Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified
chemical fume hood.[16] If a fume hood is not available and dust may be generated, a
respirator with an appropriate particulate filter (P3 type) is necessary.

Protocol for Handling and Preparation of a Stock
Solution

This protocol describes a self-validating system for preparing a stock solution, ensuring

accuracy and safety.

Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clean and uncluttered. Assemble all necessary glassware, solvent(s), and weighing
equipment.

Weighing: Tare a clean, dry glass vial on an analytical balance. Using a spatula, carefully
transfer the desired amount of 4-Bromoaniline-2,3,5,6-D4 solid into the vial inside the fume
hood to contain any dust. Record the exact mass.

Dissolution: Add the desired solvent (e.g., ethanol, acetone) to the vial in a dropwise manner
or with a pipette. Cap the vial and gently swirl or vortex until the solid is completely
dissolved.

Transfer and Dilution: If necessary, quantitatively transfer the solution to a volumetric flask
for precise dilution to the final concentration. Rinse the vial with additional solvent and add
the rinsing to the flask to ensure all compound is transferred.

Labeling and Storage: Clearly label the final solution with the compound name,
concentration, solvent, date of preparation, and your initials. Store the solution under the
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same conditions recommended for the solid material (protected from light).
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[7 . Label and Store Properlg
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Caption: Standard workflow for preparing a stock solution.

Conclusion

4-Bromoaniline-2,3,5,6-D4 is a valuable tool for advanced chemical synthesis and analysis. Its
utility is directly linked to its purity, which can be preserved through a thorough understanding
of its physical properties and stability profile. By adhering to the stringent storage and handling
protocols outlined in this guide, researchers can ensure the integrity of the compound, leading
to more reliable and reproducible experimental outcomes. The causality is clear: sensitivity to
light and air necessitates storage in sealed, dark containers, preferably under an inert
atmosphere, to prevent oxidative and photodegradation. This self-validating approach—
combining proper handling with periodic purity checks—is the cornerstone of good laboratory
practice when working with sensitive, high-value reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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